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Abstract
Sarafotoxin S6d is a potent vasoconstrictor peptide isolated from the venom of the Israeli

burrowing asp, Atractaspis engaddensis. As a member of the sarafotoxin family, it shares

significant structural and functional homology with the mammalian endothelin peptide family.

This technical guide provides an in-depth overview of Sarafotoxin S6d, including its source,

physicochemical properties, and detailed methodologies for its isolation from crude venom.

Furthermore, it elucidates the toxin's mechanism of action through endothelin receptors and

provides comprehensive protocols for relevant biological assays. This document is intended to

serve as a valuable resource for researchers in the fields of pharmacology, toxicology, and drug

development who are interested in the therapeutic and pharmacological potential of this unique

snake venom peptide.

Introduction
Sarafotoxins are a group of highly toxic, 21-amino acid peptides found in the venom of snakes

belonging to the genus Atractaspis. First identified in the venom of Atractaspis engaddensis,

these toxins have garnered significant scientific interest due to their potent cardiotoxic and

vasoconstrictive properties. The sarafotoxin family includes several isoforms, such as S6a,

S6b, S6c, and S6d, which exhibit a high degree of sequence homology with the mammalian

endothelin (ET) family of vasoactive peptides. This structural similarity underlies their shared

mechanism of action, which involves binding to and activating endothelin receptors.
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Sarafotoxin S6d, the focus of this guide, is a key component of A. engaddensis venom and

serves as a valuable pharmacological tool for studying the endothelin system. Its interaction

with endothelin receptors provides insights into the physiological and pathophysiological roles

of these receptors in cardiovascular regulation.

Source and Physicochemical Properties of
Sarafotoxin S6d
The primary natural source of Sarafotoxin S6d is the venom of the Israeli burrowing asp,

Atractaspis engaddensis, a venomous snake native to the Middle East.

The key physicochemical properties of Sarafotoxin S6d are summarized in the table below.

Property Value Reference

Amino Acid Sequence
CTCKDMTDKECLYFCHQDII

W

Molecular Formula C₁₁₂H₁₆₃N₂₇O₃₄S₅

Disulfide Bridges Cys1-Cys15, Cys3-Cys11

Table 1: Physicochemical Properties of Sarafotoxin S6d

**3. Isolation of Sarafotoxin
To cite this document: BenchChem. [Sarafotoxin S6d: A Technical Guide to its Source,
Isolation, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575208#sarafotoxin-s6d-source-and-isolation-
from-atractaspis-engaddensis-venom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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